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Compound of Interest

Compound Name: Triallate

Cat. No.: B1683234

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triallate is a selective, pre-emergence thiocarbamate herbicide used primarily to control wild
oats and other grass weeds in various field crops.[1][2][3] First registered in 1961, it operates
by inhibiting the growth of weed seeds during germination.[2][3] This guide provides a
comprehensive overview of its chemical structure, physicochemical properties, mechanism of
action, analytical methodologies, and environmental fate.

Chemical Identity and Structure

Triallate is chemically identified as S-(2,3,3-trichloroprop-2-enyl) N,N-di(propan-2-
yl)carbamothioate. It belongs to the thiocarbamate class of chemicals and is characterized by a
tertiary amine structure. Key identifiers are summarized in the table below.
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Identifier Value Source
S-(2,3,3-trichloroprop-2-enyl)

IUPAC Name N,N-di(propan-2-
yl)carbamothioate

CAS Number 2303-17-5

Molecular Formula C10H16CIsNOS

Molecular Weight 304.66 g/mol

Canonical SMILES
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graph Triallate Structure {

layout=neato;

node [shape=plaintext, fontname="Helvetica", fontsize=12];
edge [fontname="Helvetica", fontsize=10];

// Define atom nodes
fontcolor="#202124"1;
fontcolor="#202124"1;
fontcolor="#202124"];
fontcolor="#202124"];
fontcolor="#202124"]1;

N [label="N",
Cl [label="C",
C2 [label="C",
C3 [label="C",

C4 [label="CH",

C5 [label="CHsz", fontcolor="#202124"];

C6 [label="CHs",
C7 [label="CH",

fontcolor="#202124"1;
fontcolor="#202124"1;

C8 [label="CHs", fontcolor="#202124"];
C9 [label="CHs", fontcolor="#202124"1;

0 [label="0",
S [label="S",

fontcolor="#202124"1;
fontcolor="#202124"1;

C10 [label="CH:", fontcolor="#202124"1;
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C11l [label="C", fontcolor="#202124"];
Cl1l [label="Cl", fontcolor="#202124"];
C12 [label="C", fontcolor="#202124"];
Cl2 [label="Cl", fontcolor="#202124"],;
C13 [label="Cl", fontcolor="#202124"];

// Define positions (adjust as needed for best layout)
N [pos="0,0!"1;

Cl [pos="-0.5,-1!"];

0 [pos="-1,-1.5!"];

S [pos="0.5,-1.5!"1;

C4 [pos="-1,0.75!"];

C5 [pos="-1.75,0.3!"1;
C6 [pos="-1.25,1.75!"];
C7 [pos="1,0.75!"];

C8 [pos="1.75,0.3!"];
C9 [pos="1.25,1.75!"];
Cl0 [pos="1.5,-2.25!"];
Cl1l [pos="2.5,-2.25!"];
Cl1l [pos="3.25,-1.5!"];
C12 [pos="3,-3.25!"];
Cl2 [pos="2.5,-41"];
Cl3 [pos="4,-3.25!"];

// Define bonds

N -- C1;
Cl -- 0 [style=double];
Cl --S;
N -- C4;
c4 -- C5;
C4 -- Co;
N -- C7;
C7 -- C8;
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C7 -- C9;

S -- Clo;

Cl10 -- C11;

C11 -- C11;

Cll -- C12 [style=double];
Cl2 -- Cl2;

Cl2 -- C13;

}

Caption: 2D Chemical Structure of Triallate.

Physicochemical Properties

Triallate is a colorless crystalline solid or an oily amber liquid, depending on the temperature

and purity. It is practically insoluble in water but readily soluble in most common organic

solvents. A summary of its key physical and chemical properties is presented below.
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Property

Value

Temperature (°C) Source

Colorless crystals or

Physical State ) o Ambient
oily amber liquid

Melting Point 29-30°C N/A

Boiling Point 117 °C at 0.3 mmHg N/A
1.2 x 10~* mmHg (16

Vapor Pressure 25
mPa)

Water Solubility 4 mg/L 25
Readily soluble in

o ) acetone, ether,

Solubility in Organic
ethanol, heptane, N/A

Solvents
benzene, and ethyl
acetate

Density 1.273 g/cm3 25

Log Kow (Octanol-

Water Partition 4.6 25

Coefficient)

Mechanism of Action

Triallate is classified as a Group 15 (formerly Group J/N) herbicide. Its primary mode of action

is the inhibition of very-long-chain fatty acid (VLCFA) synthesis. This disruption prevents the

formation of essential lipids and waxes required for cell membrane integrity and cuticle

development in emerging seedlings. The phytotoxic action occurs as susceptible weed shoots

absorb the herbicide vapor from the soil. This leads to a failure of the seedling to emerge from

the soil or to stunted, abnormal growth shortly after emergence.
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Caption: Simplified signaling pathway of Triallate's herbicidal action.

Experimental Protocols: Analytical Methods

The quantification of Triallate in environmental matrices such as soil and water is critical for
regulatory monitoring and environmental fate studies. The primary analytical techniques
employed are gas chromatography (GC) and liquid chromatography-tandem mass
spectrometry (LC/MS/MS).

Sample Preparation and Extraction (Soil)

A common method for determining Triallate in soil involves solvent extraction followed by
analysis.

o Extraction: A soil sample is mixed with an extraction solvent, typically acetonitrile or a similar
organic solvent.

e Homogenization: The mixture is shaken or sonicated to ensure efficient transfer of Triallate
from the soil matrix into the solvent.

o Centrifugation: The sample is centrifuged at high speed (e.g., 13,000 rpm) to separate the
solid soil particles from the liquid supernatant containing the analyte.

« Filtration/Cleanup: The supernatant is transferred and may undergo further cleanup using
solid-phase extraction (SPE) if necessary to remove interfering compounds.
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e Analysis: The final extract is transferred to an HPLC vial for analysis by LC/MS/MS.

Instrumental Analysis (LC/IMS/MS)

Liquid chromatography coupled with tandem mass spectrometry provides high sensitivity and
selectivity for the detection of Triallate.

o Chromatographic Separation: The sample extract is injected into an HPLC system. A
reverse-phase C18 column (e.g., 2.1 x 50 mm, 2.5-um) is commonly used to separate
Triallate from other components in the extract. A mobile phase gradient consisting of water
and acetonitrile, both with 0.1% formic acid, is employed.

e Mass Spectrometric Detection: The eluent from the HPLC is directed to a mass
spectrometer, often a triple quadrupole instrument, with an electrospray ionization (ESI)
source operating in positive ion mode.

» Quantification: Detection is achieved using Multiple Reaction Monitoring (MRM), where
specific precursor-to-product ion transitions are monitored. For Triallate, a common
transition for quantification is m/z 304.1 - 86.1, with a confirmatory transition of m/z 304.1
- 142.8. The Limit of Quantification (LOQ) in soil and water has been reported as 50.0
png/kg and 0.100 pg/L, respectively.
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8. lonization (ESI+)
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10. Data Acquisition & Quantification

Click to download full resolution via product page

Caption: General experimental workflow for Triallate analysis in soil.
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Environmental Fate and Properties

The environmental behavior of Triallate is influenced by its moderate persistence and strong
adsorption to soil particles.

Environmental Property Value / Observation Source

_ _ Average of 82 days in field
Soil Half-Life B
conditions.

_ _ . ~2400; indicates strong
Soil Adsorption Coefficient

adsorption to soil, especially
(Koc)

clay and loam.

Relatively stable; at pH 4, 7,
Hydrolysis and 8, ~85-90% remained after
24 weeks.

Stable to ultraviolet
] degradation in water; some
Photolysis _
loss observed on soil surfaces

exposed to sunlight.

Considered an important fate
Biodegradation process in soil, primarily by

microbial action.

An important dissipation
o pathway, especially from moist
Volatilization ) )
soil surfaces if not

incorporated.

Estimated at 500, suggesting a
_ _ moderate potential for
Bioconcentration Factor (BCF) ) o )
bioconcentration in aquatic

organisms.

Triallate's strong adsorption to soil organic matter and clay particles limits its potential for
leaching into groundwater, despite its persistence. However, volatilization from the soil surface
can be a significant route of dissipation, particularly at higher temperatures and soil moisture
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levels, necessitating its incorporation into the soil after application. The compound is stable to
hydrolysis but is degraded by soil microorganisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1683234#chemical-structure-and-properties-of-
triallate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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